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Introduction
Ethyl cyclohexanecarboxylate (C₉H₁₆O₂) is a significant organic compound utilized in various

industrial applications, including as a flavoring agent and a solvent. A thorough understanding

of its thermochemical properties is paramount for process design, safety assessments, and

computational modeling in chemical and pharmaceutical research. This technical guide

provides a comprehensive overview of the available thermochemical data for ethyl
cyclohexanecarboxylate, detailed experimental protocols for their determination, and a

visualization of its relevant metabolic pathway.

Core Thermochemical and Physical Data
The following tables summarize the key thermochemical and physical properties of ethyl
cyclohexanecarboxylate. This data has been compiled from various sources, with a strong

reliance on the critically evaluated data from the National Institute of Standards and Technology

(NIST).

Table 1: Core Thermophysical Properties
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Property Value Unit

Molecular Formula C₉H₁₆O₂ -

Molecular Weight 156.22 g/mol

Boiling Point (at 760 mmHg) 194-196 °C

Density (at 20°C) 0.966 - 0.978 g/cm³

Refractive Index (at 20°C) 1.4470 - 1.4540 -

Vapor Pressure (at 25°C) 0.385 mmHg

Table 2: Thermochemical Data

Property Value Unit

Standard Enthalpy of

Formation (liquid)

Data available in NIST/TRC

Web Thermo Tables[1]
kJ/mol

Enthalpy of Vaporization
Data available in NIST/TRC

Web Thermo Tables[1]
kJ/mol

Heat Capacity (liquid, at

298.15 K)
271.5 J/(mol·K)

Enthalpy of Combustion Not explicitly found kJ/mol

Note: While the NIST/TRC Web Thermo Tables indicate the availability of data for the standard

enthalpy of formation, the specific value is accessible through their subscription service.[1]

Experimental Protocols
A precise determination of thermochemical data is essential for the reliable application of this

information. Below are detailed methodologies for the key experiments used to measure the

thermochemical properties of liquid esters like ethyl cyclohexanecarboxylate.

Combustion Calorimetry for the Determination of the
Standard Enthalpy of Formation
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The standard enthalpy of formation of an organic liquid is typically determined indirectly from its

experimentally measured enthalpy of combustion using a bomb calorimeter.

Principle: A known mass of the substance is completely combusted in a sealed container (the

"bomb") filled with excess oxygen under pressure. The heat released by the combustion

reaction is absorbed by the surrounding water bath, and the temperature change of the water is

measured.

Apparatus:

High-precision bomb calorimeter

Calorimeter bucket

Stirrer

High-precision thermometer (e.g., platinum resistance thermometer)

Oxygen cylinder with pressure gauge

Fuse wire (e.g., nichrome or platinum)

Pellet press (for solid samples, used here for the benzoic acid standard)

Crucible (silica or platinum)

Analytical balance

Procedure:

Calibration of the Calorimeter:

A known mass (typically around 1 g) of a standard substance with a precisely known

enthalpy of combustion, such as benzoic acid, is pressed into a pellet.

The pellet is placed in the crucible within the bomb.
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A fuse wire of known length and mass is connected to the electrodes of the bomb head,

with the wire in contact with the pellet.

A small, known amount of distilled water (typically 1 mL) is added to the bomb to saturate

the internal atmosphere with water vapor, ensuring that the water formed during

combustion is in the liquid state.

The bomb is sealed and purged with oxygen to remove any nitrogen, then filled with pure

oxygen to a pressure of approximately 30 atm.

The bomb is placed in the calorimeter bucket containing a precisely measured mass of

water.

The calorimeter lid, with the stirrer and thermometer, is put in place. The system is allowed

to reach thermal equilibrium.

The initial temperature is recorded at regular intervals to establish a baseline.

The sample is ignited by passing an electric current through the fuse wire.

The temperature of the water is recorded at regular intervals until a maximum temperature

is reached and then begins to cool.

The final temperature is determined after correcting for heat exchange with the

surroundings.

The heat capacity of the calorimeter is calculated using the known enthalpy of combustion

of benzoic acid and the measured temperature rise.

Combustion of Ethyl Cyclohexanecarboxylate:

A known mass of liquid ethyl cyclohexanecarboxylate is sealed in a gelatin capsule or a

small, thin-walled glass ampoule.

The encapsulated sample is placed in the crucible.

The same procedure as for the calibration with benzoic acid is followed: a fuse wire is

attached, the bomb is sealed and filled with oxygen, and the combustion is initiated.
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The temperature change is measured, and the total heat released is calculated using the

previously determined heat capacity of the calorimeter.

Corrections and Calculations:

Corrections are made for the heat released by the combustion of the fuse wire and the

gelatin capsule (if used).

A correction is also made for the formation of nitric acid from any residual nitrogen in the

bomb.

The constant-volume heat of combustion (ΔU_c) is calculated.

The standard enthalpy of combustion (ΔH_c°) is then calculated from ΔU_c using the

equation: ΔH_c° = ΔU_c + Δn_gRT, where Δn_g is the change in the number of moles of

gas in the combustion reaction, R is the ideal gas constant, and T is the standard

temperature (298.15 K).

Finally, the standard enthalpy of formation (ΔH_f°) of ethyl cyclohexanecarboxylate is

calculated using Hess's Law, from the standard enthalpies of formation of the combustion

products (CO₂ and H₂O).

Determination of Enthalpy of Vaporization by Differential
Scanning Calorimetry (DSC)
Principle: DSC can be used to measure the heat flow associated with the vaporization of a

liquid as a function of temperature. By measuring the boiling point at different pressures, the

enthalpy of vaporization can be determined using the Clausius-Clapeyron equation.

Procedure:

A small, accurately weighed sample of ethyl cyclohexanecarboxylate is placed in a volatile

sample pan with a pinhole lid.

The sample is heated in the DSC cell at a constant rate under a controlled atmosphere and

pressure.
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The DSC measures the heat flow into the sample, and an endothermic peak is observed at

the boiling point.

The experiment is repeated at several different pressures.

The boiling temperatures at different pressures are used to plot ln(P) versus 1/T.

The enthalpy of vaporization (ΔH_vap) is calculated from the slope of the line (slope =

-ΔH_vap/R).

Measurement of Heat Capacity by Adiabatic Calorimetry
Principle: An adiabatic calorimeter is designed to minimize heat exchange with the

surroundings. A known amount of electrical energy is supplied to the sample, and the resulting

temperature increase is measured.

Procedure:

A known mass of ethyl cyclohexanecarboxylate is placed in a sealed sample container

within the adiabatic calorimeter.

The system is brought to the desired starting temperature.

A precisely measured amount of electrical energy is supplied to the sample through a heater.

The temperature of the sample is monitored until it stabilizes.

The heat capacity (C_p) is calculated from the electrical energy supplied and the measured

temperature change.

This process is repeated over a range of temperatures to determine the temperature

dependence of the heat capacity.

Visualization of a Relevant Metabolic Pathway
While specific metabolic pathways for ethyl cyclohexanecarboxylate are not extensively

documented, it is reasonable to assume that its metabolism would begin with hydrolysis to

cyclohexanecarboxylic acid and ethanol. The subsequent metabolism of cyclohexanecarboxylic
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acid has been studied in microorganisms. The following diagram illustrates the aerobic

metabolic pathway of cyclohexanecarboxylic acid in the bacterium Alcaligenes strain W1.[2][3]

Aerobic Metabolism of Cyclohexanecarboxylic Acid in Alcaligenes strain W1

Initial Hydrolysis (Hypothesized)

Metabolic Pathway in Alcaligenes strain W1

Ethyl cyclohexanecarboxylate

Cyclohexanecarboxylic Acid

Esterase

Ethanol

Cyclohexanecarboxylic Acid

trans-4-Hydroxycyclohexane
carboxylate

Cyclohexane carboxylate
hydroxylase

(Mixed-function oxygenase)

4-Ketocyclohexane
carboxylate

Dehydrogenase

p-Hydroxybenzoate

Dehydrogenase

Further Metabolism
(meta fission)
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Metabolic pathway of cyclohexanecarboxylic acid.

Conclusion
This technical guide provides a consolidated source of thermochemical data and experimental

methodologies for ethyl cyclohexanecarboxylate. While a specific experimental value for the

standard enthalpy of formation requires access to specialized databases, the detailed protocol

for its determination via combustion calorimetry is provided. The visualization of the metabolic

pathway of the parent carboxylic acid offers insight into its potential biological fate. This

information is intended to be a valuable resource for researchers and professionals working

with this compound, facilitating more accurate modeling, safer handling, and a deeper

understanding of its chemical behavior.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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